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Compound of Interest

Compound Name: N-(4-Nitrophenoxycarbonyl)valine

CAS No.: 188789-98-2

Cat. No.: B15166787

Get Quote

Structural Elucidation, Synthesis, and Application in Peptidomimetic Drug Design

Executive Summary
N-(4-Nitrophenoxycarbonyl)valine represents a critical class of "activated carbamates" in

organic synthesis. Unlike inert carbamate protecting groups (e.g., Boc, Fmoc), this molecule is

designed to be reactive. It serves as a stable, crystalline equivalent of an isocyanate, allowing

for the controlled synthesis of ureas and unsymmetrical carbamates without the use of

hazardous phosgene gas. This guide details its nomenclature, mechanistic utility, and

synthesis, specifically targeting researchers in medicinal chemistry and process development.

Part 1: Structural Elucidation & Nomenclature
The IUPAC Derivation
The systematic naming of this compound requires dissecting it into its parent amino acid

structure and the complex substituent attached to the nitrogen atom.
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Parent Structure: The longest carbon chain containing the carboxylic acid and the amine is

valine (2-amino-3-methylbutanoic acid).

Stereochemistry: Natural valine is the L-isomer, which corresponds to the (2S) configuration.

N-Substituent: The amine nitrogen is modified by a carbonyl group attached to a 4-

nitrophenoxy ring.

The group

is a phenoxycarbonyl group.

The nitro group is at the 4-position of the phenoxy ring: (4-nitrophenoxy)carbonyl.

Official IUPAC Name:

(2S)-3-methyl-2-{[(4-
nitrophenoxy)carbonyl]amino}butanoic acid
Alternative Common Names:

-[(4-Nitrophenoxy)carbonyl]-L-valine[1]

PNP-Valine (4-Nitrophenyl carbamate of Valine)[2]

Structural Visualization (DOT)
The following diagram illustrates the hierarchical breakdown of the nomenclature.
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Target Molecule

Parent Chain:
Butanoic Acid

Stereochemistry:
(2S) / L-Configuration

Position 2:
Amino Group (Modified)

Position 3:
Methyl Group

N-Substituent:
[(4-nitrophenoxy)carbonyl]
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Figure 1: Hierarchical decomposition of the IUPAC name based on substituent priority.

Part 2: Mechanistic Utility (The "Why")
The Activated Carbamate Concept
Why attach a 4-nitrophenyl (PNP) group? The PNP ester is a "privileged" leaving group in

peptide chemistry.

pKa Balance: The pKa of 4-nitrophenol is approximately 7.1.[3] This makes the carbamate

bond stable enough to isolate and store (unlike an acid chloride), but reactive enough to be

displaced by a primary or secondary amine in the next step.

Chemoselectivity: It reacts exclusively with nucleophiles (amines) to form ureas, avoiding the

polymerization risks associated with free isocyanates.

Reaction Pathway
The molecule acts as a "masked isocyanate." When treated with a second amine (
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), the 4-nitrophenolate is expelled, yielding a urea.
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Figure 2: Nucleophilic substitution mechanism converting the activated carbamate to a urea.

Part 3: Synthesis Protocol
Experimental Design: The Bis-Carbonate Route
While 4-nitrophenyl chloroformate can be used, it is moisture-sensitive and aggressive. The

Bis(4-nitrophenyl)carbonate (Bis-PNP) method is the modern "Best Practice" for high purity and

yield.

Reagents:

L-Valine (1.0 eq)

Bis(4-nitrophenyl)carbonate (1.1 eq)

Base: DIPEA (Diisopropylethylamine) or NaHCO

(aq)

Solvent: DMF (anhydrous) or THF/Water mix.

Step-by-Step Protocol
This protocol is designed for a 10 mmol scale.

Preparation: In a round-bottom flask, suspend L-Valine (1.17 g, 10 mmol) in anhydrous DMF

(20 mL).
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Activation: Add DIPEA (1.74 mL, 10 mmol) to solubilize the zwitterionic amino acid.

Addition: Cool the solution to 0°C. Add Bis(4-nitrophenyl)carbonate (3.34 g, 11 mmol)

portion-wise.

Note: The solution will turn yellow as 4-nitrophenol is released.[4]

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (25°C) for 4

hours. Monitor by TLC (release of free 4-nitrophenol,

in Hex/EtOAc).

Workup (Critical Step):

The reaction mixture contains the product and free 4-nitrophenol.

Dilute with EtOAc (100 mL).

Wash with 10% Citric Acid (3x) to remove DIPEA and unreacted valine.

Purification: The removal of the byproduct 4-nitrophenol is difficult. Extensive washing with

saturated NaHCO

is required, but rapidly to avoid hydrolyzing the product. Alternatively, recrystallize from
EtOAc/Hexane.

Characterization:

1H NMR (DMSO-d6): Look for the valine isopropyl doublets (

0.9) and the distinctive AA'BB' aromatic system of the 4-nitrophenyl group (

7.4 and 8.2).

Data Summary Table
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Parameter Specification Note

Appearance White to pale yellow solid
Yellow tint indicates free

nitrophenol impurity.

Molecular Weight 282.25 g/mol Formula:

Storage -20°C, Desiccated
Moisture sensitive (slow

hydrolysis).

TLC Stain UV Active / Ninhydrin (-)
Amine is capped; will not stain

with Ninhydrin.

Part 4: Applications in Drug Development[2][5]
Urea Linkage Synthesis (Protease Inhibitors)
This reagent is a staple in the synthesis of HIV protease inhibitors (e.g., Ritonavir analogs). The

valine backbone provides the chiral recognition element, while the activated carbamate allows

the attachment of a "warhead" or a second peptidomimetic chain.

Example Workflow:

Activation: Synthesis of N-(4-Nitrophenoxycarbonyl)valine (as described above).

Coupling: Addition of a secondary amine (e.g., a piperazine derivative).

Result: Formation of a Valine-Urea-Piperazine scaffold.

Self-Validating Quality Control
To ensure the reagent is active before committing expensive drug intermediates:

The "Yellow Test": Dissolve a small amount in MeOH and add a drop of NaOH. Instant bright

yellow color confirms the presence of the 4-nitrophenyl group. If it is already yellow in neutral

solvent, it is degraded (free phenol present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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